Cas no 62458-22-4 (1,2-Benzisothiazol-3-amine, hydrochloride (1:1))

• Product Name: 1,2-Benzisothiazol-3-amine, hydrochloride (1:1)
• CAS No: 62458-22-4
• MF: C₇H₇ClN₂S
• MW: 186.66
• MDL: MFCD29907378
• CID: 444067
• PubChem ID: 91989440
• Update Time: 2024-12-09

1,2-Benzisothiazol-3-amine, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3-amine, monohydrochloride
• Benzo[d]isothiazol-3-amine hydrochloride
• 1,2-benzothiazol-3-amine hydrochloride
• CID 91989440
• 1,2-Benzisothiazol-3-amine, hydrochloride (1:1)
• 62458-22-4
• EN300-268492
• Benzo[d]isothiazol-3-aminehydrochloride

• MDL： MFCD29907378
• Inchi： 1S/C7H6N2S.ClH/c8-7-5-3-1-2-4-6(5)10-9-7;/h1-4H,(H2,8,9);1H
• InChI Key： XQWSSFUKASBFLW-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2C(N)=N1

Computed Properties

• Exact Mass: 186.0018471g/mol
• Monoisotopic Mass: 186.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles